Cas no 69927-26-0 ((5alpha,8beta,9beta)-5,9-Epoxy-3,6-megastigmadien-8-ol)

• Product name: (5alpha,8beta,9beta)-5,9-Epoxy-3,6-megastigmadien-8-ol
• CAS No: 69927-26-0
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 2029780
• PubChem ID: 165343001

(5alpha,8beta,9beta)-5,9-Epoxy-3,6-megastigmadien-8-ol Chemical and Physical Properties

Names and Identifiers

• (5alpha,8beta,9beta)-5,9-Epoxy-3,6-megastigmadien-8-ol
• DTXSID701139821
• 69927-26-0
• 2H-1-Benzopyran-3-ol, 3,5,6,8a-tetrahydro-2,5,5,8a-tetramethyl-, (2I+/-,3I(2),8aI(2))-
• 2H-1-Benzopyran-3-ol, 3,5,6,8a-tetrahydro-2,5,5,8a-tetramethyl-, (2alpha,3beta,8abeta)-

• Inchi： InChI=1S/C13H20O2/c1-9-10(14)8-11-12(2,3)6-5-7-13(11,4)15-9/h5,7-10,14H,6H2,1-4H3
• InChI Key： ULAJGYNCWKGREU-UHFFFAOYSA-N
• SMILES： CC1OC2(C)C=CCC(C)(C)C2=CC1O |c:5,12|

Computed Properties

• Exact Mass: 208.146329876Da
• Monoisotopic Mass: 208.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans